Cas no 2021235-74-3 (ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate)

• Product Name: ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate
• CAS No: 2021235-74-3
• MF: C₁₀H₉FN₂O₂
• MW: 208.19
• CID: 5303771
• Update Time: 2026-03-10

ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)8-4-3-7(11)9-5-12-6-13(8)9/h3-6H,2H2,1H3
• InChI Key： AREBVRIHBMCAHY-UHFFFAOYSA-N
• SMILES： C12=CN=CN1C(C(OCC)=O)=CC=C2F

Additional information on ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate

Professional Introduction to Ethyl 8-Fluoroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 2021235-74-3)

Ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 2021235-74-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of a fluoro substituent in the molecule enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate consists of an imidazo[1,5-a]pyridine core, which is a fused bicyclic system containing nitrogen atoms in both rings. This particular arrangement contributes to the compound's unique electronic and steric properties, which are crucial for its interaction with biological targets. The carboxylate ester group at the 5-position and the fluoro group at the 8-position are strategically positioned to modulate the compound's solubility, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazopyridines have emerged as a promising class of molecules due to their ability to modulate various biological pathways. Ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate has been investigated for its potential role in inhibiting key enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Its unique chemical properties make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an antiviral agent. The fluoro group in the molecule can enhance binding affinity to viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have demonstrated that derivatives of imidazopyridines can effectively interfere with the life cycle of various viruses, including herpesviruses and flaviviruses. The carboxylate ester group also plays a role in modulating the compound's pharmacokinetic profile, ensuring better bioavailability and prolonged half-life.

The synthesis of ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

In addition to its antiviral properties, ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and atherosclerosis. By targeting key inflammatory pathways, this compound may offer a novel therapeutic approach for managing these conditions. Preliminary data suggest that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models.

The pharmacological activity of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is critical for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where central nervous system (CNS) penetration is essential for therapeutic efficacy. The fluoro substituent may contribute to BBB penetration by modulating lipophilicity and improving blood-brain distribution.

Ongoing research is focused on exploring new derivatives of ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate to enhance their biological activity and reduce potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to pharmacological potency. These studies aim to optimize the compound's therapeutic index and improve its overall efficacy.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. Ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate represents an excellent example of how academic research can drive innovation in drug discovery. Its unique chemical properties and promising biological activities make it a valuable asset in the quest for new treatments for various diseases.

In conclusion, ethyl 8-fluoroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 2021235-74-3) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.